5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid

• IUPAC Name: 5-[(3-chlorophenyl)sulfamoyl]-2-methylbenzoic acid
• InChI: InChI=1S/C14H12ClNO4S/c1-9-5-6-12(8-13(9)14(17)18)21(19,20)16-11-4-2-3-10(15)7-11/h2-8,16H,1H3,(H,17,18)
• InChI Key: QHCHLIFCIBMTGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid, also known as Niflumic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first synthesized in the 1970s and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of niflumic acid is not fully understood, but it is thought to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid acid has been shown to have a number of biochemical and physiological effects, including the inhibition of ion channels such as the calcium-activated chloride channel (CaCC) and the transient receptor potential vanilloid 4 (TRPV4) channel. These channels are involved in a variety of physiological processes, including pain sensation, regulation of blood pressure, and fluid secretion.

Advantages and Limitations for Lab Experiments

One of the main advantages of niflumic acid is its relatively low toxicity, making it a safe and effective tool for use in laboratory experiments. However, its potency and specificity may be limited compared to other NSAIDs, and its effects may be influenced by factors such as pH and temperature.

Future Directions

There are many potential future directions for research on niflumic acid, including the development of more potent and specific analogs, the investigation of its effects on other ion channels and physiological processes, and the exploration of its potential therapeutic applications in a variety of medical conditions. Additionally, further studies are needed to fully understand the mechanism of action of niflumic acid and to optimize its use in laboratory experiments.

Synthesis Methods

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid acid can be synthesized through a multi-step process involving the reaction of 3-chloroaniline with chlorosulfonic acid, followed by the reaction of the resulting product with 2-methylbenzoic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid acid has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, cardiology, and oncology. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and osteoarthritis.